Cas no 1344123-42-7 (2-methyl-2-(N-methylmethanesulfonamido)propanoic acid)

• Product Name: 2-methyl-2-(N-methylmethanesulfonamido)propanoic acid
• CAS No: 1344123-42-7
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• MDL: MFCD17228215
• CID: 5619870
• PubChem ID: 62818707
• Update Time: 2025-11-07

2-methyl-2-(N-methylmethanesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(N-methylmethanesulfonamido)propanoic acid
• AKOS012114067
• EN300-2837169
• 1344123-42-7

• MDL： MFCD17228215
• Inchi： 1S/C6H13NO4S/c1-6(2,5(8)9)7(3)12(4,10)11/h1-4H3,(H,8,9)
• InChI Key： QLJQSAGKEQSCFO-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C(C(=O)O)(C)C)(=O)=O

Computed Properties

• Exact Mass: 195.05652907g/mol
• Monoisotopic Mass: 195.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-methyl-2-(N-methylmethanesulfonamido)propanoic acid

Comprehensive Overview of 2-methyl-2-(N-methylmethanesulfonamido)propanoic acid (CAS No. 1344123-42-7)

2-methyl-2-(N-methylmethanesulfonamido)propanoic acid (CAS No. 1344123-42-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a methylsulfonamido group attached to a propanoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating enzyme activity and targeting specific metabolic pathways.

In recent years, the demand for sulfonamide derivatives like 2-methyl-2-(N-methylmethanesulfonamido)propanoic acid has surged, driven by their applications in developing small-molecule therapeutics. This compound’s N-methylmethanesulfonamido moiety is particularly noteworthy for its ability to enhance solubility and bioavailability, addressing key challenges in formulation science. As the pharmaceutical industry shifts toward precision medicine, such intermediates are critical for designing targeted therapies with reduced off-target effects.

The synthesis of CAS No. 1344123-42-7 involves multi-step organic reactions, including sulfonylation and ester hydrolysis, which are widely discussed in academic literature. Its propanoic acid core also aligns with growing interest in sustainable chemistry, as researchers seek greener alternatives to traditional synthetic routes. Notably, this compound’s stability under physiological conditions makes it a candidate for prodrug development, a trending topic in biopharmaceutical innovation.

Beyond pharmaceuticals, 2-methyl-2-(N-methylmethanesulfonamido)propanoic acid has potential applications in agrochemical formulations. Its structural motifs are being investigated for pesticide synergism, where it could improve the efficacy of existing active ingredients while minimizing environmental impact. This aligns with global trends toward eco-friendly crop protection solutions, a hot topic in agricultural biotechnology forums.

Analytical characterization of CAS 1344123-42-7 typically employs NMR spectroscopy and high-resolution mass spectrometry, techniques frequently searched by chemists optimizing synthetic protocols. The compound’s methylated sulfonamide group also raises interest in metabolic stability studies, a recurring theme in ADME (Absorption, Distribution, Metabolism, Excretion) research. These aspects make it a valuable reference standard for laboratories focusing on structure-activity relationship (SAR) analyses.

In summary, 2-methyl-2-(N-methylmethanesulfonamido)propanoic acid represents a convergence of medicinal chemistry and materials science, with its applications spanning from drug design to sustainable agriculture. Its CAS No. 1344123-42-7 serves as a pivotal identifier for researchers navigating databases like SciFinder or PubChem. As interdisciplinary studies expand, this compound is poised to play a role in addressing contemporary challenges in healthcare and environmental science.